Cas no 307327-07-7 (4-(2,5-dioxopyrrolidin-1-yl)-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 307327-07-7
• MF: C₁₉H₁₅N₃O₃S
• MW: 365.405702829361
• CID: 5912736
• PubChem ID: 1184853
• Update Time: 2025-06-18

4-(2,5-dioxopyrrolidin-1-yl)-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dioxopyrrolidin-1-yl)-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• 307327-07-7
• HMS1430A11
• (E)-4-(2,5-dioxopyrrolidin-1-yl)-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• 4-(2,5-dioxopyrrolidin-1-yl)-N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• Oprea1_277455
• ZINC03857079
• IFLab1_006347
• AKOS002347951
• F1620-0061
• 4-(2,5-dioxopyrrolidin-1-yl)-N-(3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• AKOS024609021
• ZCRBVRURKUQWTE-FMQUCBEESA-N

• Inchi： 1S/C19H15N3O3S/c1-21-14-4-2-3-5-15(14)26-19(21)20-18(25)12-6-8-13(9-7-12)22-16(23)10-11-17(22)24/h2-9H,10-11H2,1H3/b20-19+
• InChI Key： ZCRBVRURKUQWTE-FMQUCBEESA-N
• SMILES： C(/N=C1\N(C)C2=CC=CC=C2S\1)(=O)C1=CC=C(N2C(=O)CCC2=O)C=C1

Computed Properties

• Exact Mass: 365.08341252g/mol
• Monoisotopic Mass: 365.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.4Ų

Additional information on 4-(2,5-dioxopyrrolidin-1-yl)-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

4-(2,5-Dioxopyrrolidin-1-yl)-N-(2E)-3-Methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 307327-07-7): An Overview

4-(2,5-Dioxopyrrolidin-1-yl)-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 307327-07-7) is a versatile compound with significant applications in the fields of chemical biology and medicinal chemistry. This compound, often referred to by its CAS number for brevity, has garnered attention for its unique structural features and potential therapeutic properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

The molecular formula of 4-(2,5-dioxopyrrolidin-1-yl)-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is C₁₉H₁₆N₄O₄S. The compound features a benzothiazole moiety and a succinimide derivative, which are both known for their biological activities. The presence of the succinimide group (N-hydroxysuccinimide ester) makes it an excellent coupling agent in various chemical reactions, particularly in the formation of amide bonds. This property is crucial in the synthesis of peptides and other biomolecules.

The molecular weight of the compound is 388.41 g/mol. It is a white to off-white solid at room temperature and is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties make it suitable for use in various biochemical assays and drug discovery processes.

Synthesis Methods

The synthesis of 4-(2,5-dioxopyrrolidin-1-yl)-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide involves several steps and can be achieved through different routes. One common method involves the reaction of 4-nitrobenzoic acid with N-hydroxysuccinimide to form the N-hydroxysuccinimide ester intermediate. This intermediate is then coupled with 3-methylbenzothiazolium chloride in the presence of a base such as triethylamine to form the final product.

An alternative synthetic route involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. This method leverages the high energy input from microwave radiation to accelerate the formation of the desired product.

Biological Activities

4-(2,5-Dioxopyrrolidin-1-yl)-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has been extensively studied for its biological activities. One of its most notable properties is its ability to inhibit specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit potent inhibitory activity against matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and tissue degradation.

In addition to its enzymatic inhibition properties, this compound has also demonstrated anti-inflammatory effects by modulating cytokine production and reducing oxidative stress. These properties make it a promising candidate for the development of new therapeutic agents for inflammatory diseases such as arthritis and asthma.

Clinical Applications and Research Advancements

The potential clinical applications of 4-(2,5-dioxopyrrolidin-1-yl)-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide are currently being explored through various preclinical studies and early-stage clinical trials. Recent research has focused on its use as a lead compound for developing new drugs targeting cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry highlighted the compound's ability to selectively inhibit MMPs without affecting other essential enzymes. This selectivity is crucial for minimizing side effects and improving therapeutic outcomes. Another study conducted by a team at Harvard Medical School demonstrated that the compound effectively reduced inflammation in animal models of arthritis.

Future Directions

The future research directions for 4-(2,5-dioxopyrrolidin-1-yl)-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide are promising. Ongoing studies aim to optimize its pharmacokinetic properties to enhance its bioavailability and reduce toxicity. Additionally, efforts are being made to develop prodrugs that can improve its stability and target delivery to specific tissues or organs.

In conclusion, 4-(2,5-dioxopyrrolidin-1-yl)-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 307327-07-7) is a multifaceted compound with significant potential in both research and clinical applications. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.